Cas no 1202805-21-7 ({1-5-(tetramethyl-1,3,2-dioxaborolan-2-yl)pyrimidin-2-ylpiperidin-3-yl}methanol)

{1-5-(tetramethyl-1,3,2-dioxaborolan-2-yl)pyrimidin-2-ylpiperidin-3-yl}methanol structure

1202805-21-7 structure

Product Name:{1-5-(tetramethyl-1,3,2-dioxaborolan-2-yl)pyrimidin-2-ylpiperidin-3-yl}methanol

CAS No:1202805-21-7

MF:C₁₆H₂₆BN₃O₃

MW:319.2069439888

MDL:MFCD18382964

CID:2181769

PubChem ID:67182867

Update Time:2023-11-24

{1-5-(tetramethyl-1,3,2-dioxaborolan-2-yl)pyrimidin-2-ylpiperidin-3-yl}methanol Chemical and Physical Properties

Names and Identifiers

- (1-(5-(4,4,5,5-Tetramethyl-1,3,2-dioxaborolan-2-yl)pyrimidin-2-yl)piperidin-3-yl)methanol
- {1-[5-(tetramethyl-1,3,2-dioxaborolan-2-yl)pyrimidin-2-yl]piperidin-3-yl}methanol
- (1-(5-(4,4,5,5-tetramethyl-[1,3,2]dioxaborolan-2-yl)pyrimidin-2-yl)piperidin-3-yl)methanol
- [1-[5-(4,4,5,5-Tetramethyl-1,3,2-dioxaborolan-2-yl)pyrimidin-2-yl]piperidin-3-yl]methanol
- {1-5-(tetramethyl-1,3,2-dioxaborolan-2-yl)pyrimidin-2-ylpiperidin-3-yl}methanol
- MDL： MFCD18382964
- Inchi： 1S/C16H26BN3O3/c1-15(2)16(3,4)23-17(22-15)13-8-18-14(19-9-13)20-7-5-6-12(10-20)11-21/h8-9,12,21H,5-7,10-11H2,1-4H3
- InChI Key： FHFYOUZVXPMZPD-UHFFFAOYSA-N
- SMILES： O1B(C2C=NC(=NC=2)N2CCCC(CO)C2)OC(C)(C)C1(C)C

Computed Properties

Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 6
Heavy Atom Count: 23
Rotatable Bond Count: 3
Complexity: 397
Topological Polar Surface Area: 67.7

{1-5-(tetramethyl-1,3,2-dioxaborolan-2-yl)pyrimidin-2-ylpiperidin-3-yl}methanol Pricemore >>

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Enamine	EN300-322637-0.05g	{1-[5-(tetramethyl-1,3,2-dioxaborolan-2-yl)pyrimidin-2-yl]piperidin-3-yl}methanol	1202805-21-7	95.0%	0.05g	$275.0	2025-03-19
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